Cas no 948006-20-0 (2-Amino-4-(4-fluorophenyl)benzoic acid)

2-Amino-4-(4-fluorophenyl)benzoic acid structure
948006-20-0 structure
Product Name:2-Amino-4-(4-fluorophenyl)benzoic acid
CAS No:948006-20-0
MF:C13H10FNO2
MW:231.222406864166
CID:2625828
Update Time:2023-08-07

2-Amino-4-(4-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4'-fluorobiphenyl-4-carboxylic acid
    • 2-Amino-4-(4-fluorophenyl)benzoic acid
    • Inchi: 1S/C13H10FNO2/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(15)7-9/h1-7H,15H2,(H,16,17)
    • InChI Key: XFFPWHCLVYZPAC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)N

Computed Properties

  • Exact Mass: 231.07
  • Monoisotopic Mass: 231.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.3

2-Amino-4-(4-fluorophenyl)benzoic acid Pricemore >>

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